Cas no 2172432-35-6 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid)
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid
- 2172432-35-6
- 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid
- EN300-1495613
-
- Inchi: 1S/C27H32N2O5/c1-3-27(2,25(32)29-14-8-9-18(15-29)24(30)31)17-28-26(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: XRHKDUKUIWBSFC-UHFFFAOYSA-N
- SMILES: O=C(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CCCC(C(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495613-1.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1495613-50mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495613-100mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1495613-250mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1495613-500mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1495613-1000mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1495613-2500mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1495613-5000mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1495613-10000mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}piperidine-3-carboxylic acid |
2172432-35-6 | 10000mg |
$14487.0 | 2023-09-28 |
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid: A Comprehensive Overview
The compound with CAS No 2172432-35-6, known as 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methylbutanoyl moiety. The integration of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
Key structural features of this compound include the presence of the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino group, which is further connected to a methylbutanoyl chain. This chain is substituted with a methyl group at the 2-position, adding complexity to the molecule's structure. The piperidine ring, substituted at the 3-position with a carboxylic acid group, provides additional functionality and stability to the molecule.
Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group, being photo-labile, can be used to control the release of bioactive molecules in response to specific stimuli. This property makes it an attractive candidate for designing targeted drug delivery systems, where precise control over drug release is crucial. Additionally, the piperidine ring's carboxylic acid group can serve as a site for further functionalization, enabling the attachment of various bioactive molecules or imaging agents.
In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions and protecting group strategies. The use of Fmoc as a protecting group allows for efficient synthesis of peptide derivatives. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advancements in stereochemistry and catalytic methods.
The application of this compound extends beyond pharmaceuticals into the realm of materials science. Its unique structure makes it a potential candidate for developing novel materials with tailored properties. For instance, the Fmoc group's reactivity can be exploited to create cross-linked polymers or self-assembling nanostructures. These materials could find applications in areas such as sensors, catalysts, and biomedical devices.
Recent research has also focused on understanding the biological activity of this compound. Studies have shown that its structural features enable it to interact with specific biological targets, such as enzymes or receptors. This interaction suggests potential applications in therapeutic development, particularly in areas such as oncology and neurodegenerative diseases.
In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid (CAS No 2172432-35-6) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers exploring innovative solutions in drug design, material science, and beyond.
2172432-35-6 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)